![molecular formula C18H19N3O5S B1233909 7-[[2-amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-[(E)-prop-1-enyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid](/img/structure/B1233909.png)
7-[[2-amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-[(E)-prop-1-enyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
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Overview
Description
7-[[2-amino-2-(4-hydroxyphenyl)-1-oxoethyl]amino]-8-oxo-3-prop-1-enyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid is a cephalosporin.
Scientific Research Applications
Synthesis and Structural Analysis
- Deng Fu-li (2007) detailed the synthesis of a related compound, highlighting its potential in creating new derivatives for further applications (Deng Fu-li, 2007).
- The synthesis and NMR characterization of a cephalosporin derivative, which can be used as a carrier for drugs containing an amino group, was reported by Blau et al. (2008) (Blau et al., 2008).
- A study by Seetharaman et al. (1993) on the crystal structure of cefadroxil, a close relative of the compound, provides insights into its molecular arrangement (Seetharaman et al., 1993).
Analytical and Spectroscopic Studies
- Naveed et al. (2014) developed a spectrophotometric method to assay cefadroxil, demonstrating the importance of analytical techniques in quality control (Naveed et al., 2014).
- Ramalingam et al. (2011) conducted a study on the vibrational spectroscopy of a related compound, providing valuable information for molecular characterization (Ramalingam et al., 2011).
Chemical Reactivity and Stability
- The kinetics and stability of similar cephalosporin derivatives were explored by Arín et al. (1988), offering insights into the chemical behavior of these compounds (Arín et al., 1988).
- Eddy et al. (2007) investigated the inhibition of corrosion of mild steel by a related compound, indicating its potential in material science applications (Eddy et al., 2007).
Pharmacological and Antibacterial Properties
- Al-Masoudi et al. (2015) synthesized a Schiff base derivative of amoxicillin, showing the potential of this class of compounds in developing new antibacterial agents (Al-Masoudi et al., 2015).
- A study by Neu et al. (1979) compared the in vitro activity of a similar compound with other beta-lactam antibiotics, underscoring its effectiveness against various bacteria (Neu et al., 1979).
Industrial Applications
- Sun Na-na (2010) used HPLC for the control analysis in the production of cephalosporin drugs, demonstrating the importance of this compound in pharmaceutical manufacturing (Sun Na-na, 2010).
Properties
Molecular Formula |
C18H19N3O5S |
---|---|
Molecular Weight |
389.4 g/mol |
IUPAC Name |
7-[[2-amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-[(E)-prop-1-enyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
InChI |
InChI=1S/C18H19N3O5S/c1-2-3-10-8-27-17-13(16(24)21(17)14(10)18(25)26)20-15(23)12(19)9-4-6-11(22)7-5-9/h2-7,12-13,17,22H,8,19H2,1H3,(H,20,23)(H,25,26)/b3-2+ |
InChI Key |
WDLWHQDACQUCJR-NSCUHMNNSA-N |
Isomeric SMILES |
C/C=C/C1=C(N2C(C(C2=O)NC(=O)C(C3=CC=C(C=C3)O)N)SC1)C(=O)O |
SMILES |
CC=CC1=C(N2C(C(C2=O)NC(=O)C(C3=CC=C(C=C3)O)N)SC1)C(=O)O |
Canonical SMILES |
CC=CC1=C(N2C(C(C2=O)NC(=O)C(C3=CC=C(C=C3)O)N)SC1)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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